Cas no 1353988-94-9 (2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone)

• Product Name: 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone
• CAS No: 1353988-94-9
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 2161671
• Update Time: 2025-08-05

2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone
• AM95013
• 2-Amino-1-[3-(cyclopropylmethylamino)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C10H19N3O/c1-12(8-2-3-8)9-4-5-13(7-9)10(14)6-11/h8-9H,2-7,11H2,1H3
• InChI Key： XMSRNRJZDDJKBT-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCC(C1)N(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone

Comprehensive Overview of 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone (CAS No. 1353988-94-9)

2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone, with the CAS number 1353988-94-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine scaffold combined with a cyclopropyl-methyl-amino group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic pathways. The compound's structural complexity and functional groups contribute to its versatility in medicinal chemistry.

The growing demand for novel therapeutic agents has led to increased interest in 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone. Its CAS 1353988-94-9 identifier ensures precise identification in scientific literature and regulatory documentation. Recent studies highlight its role as a building block for small-molecule inhibitors and modulators, particularly in the field of GPCR (G-protein-coupled receptor) research. This aligns with current trends in precision medicine, where targeted therapies are revolutionizing treatment paradigms. The compound's ability to interact with specific biological targets makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone presents interesting challenges and opportunities. The presence of both amino and carbonyl functionalities allows for diverse chemical modifications, enabling researchers to explore structure-activity relationships (SAR). This is particularly relevant in the context of fragment-based drug design, a cutting-edge approach in pharmaceutical development. The compound's pyrrolidine core is known to enhance pharmacokinetic properties, such as solubility and membrane permeability, which are critical factors in drug development.

Analytical characterization of CAS 1353988-94-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's quality and consistency in research applications. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has further elevated the importance of rigorous analytical profiling for intermediates like this compound. Researchers are also exploring its potential in proteolysis targeting chimera (PROTAC) technology, a hot topic in drug discovery circles.

In the context of green chemistry initiatives, synthetic routes for 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone are being optimized to reduce environmental impact. This includes exploring catalytic methods and biocatalysis approaches to improve atom economy and reduce waste generation. Such developments resonate with the broader scientific community's focus on sustainable practices, addressing frequently searched topics like eco-friendly synthesis and green pharmaceuticals. The compound's molecular architecture provides an excellent platform for demonstrating these principles.

The stability profile of 1353988-94-9 under various conditions is another area of active investigation. Understanding its degradation pathways and developing appropriate formulation strategies are crucial for potential pharmaceutical applications. This aligns with current industry priorities around drug stability and shelf-life extension, topics that frequently appear in scientific literature and patent applications. The compound's behavior in different pH environments and its compatibility with various excipients are subjects of ongoing research.

From a commercial perspective, 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone represents an important specialty chemical in the fine chemicals market. Its synthesis and purification require specialized expertise, creating opportunities for custom synthesis providers and contract research organizations. The compound's niche applications make it a valuable asset in the growing pharmaceutical intermediates sector, which is experiencing increased demand due to the expansion of global drug development pipelines.

Looking ahead, the scientific community anticipates broader applications for CAS 1353988-94-9 beyond its current uses. Emerging technologies like AI-assisted drug discovery and computational chemistry platforms are likely to uncover new potential for this versatile molecule. Its structural features make it particularly interesting for virtual screening campaigns and molecular docking studies. As research continues, we can expect to see more publications and patents referencing this compound, solidifying its position in modern chemical research.

The regulatory landscape surrounding 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone remains an important consideration for researchers and manufacturers. Proper documentation of its safety data and handling procedures ensures compliance with international standards. This aspect is increasingly important in light of growing scrutiny on research chemical safety and laboratory best practices, topics that frequently appear in professional forums and continuing education programs for chemists.

In conclusion, 2-Amino-1-[3-(cyclopropyl-methyl-amino)-pyrrolidin-1-yl]-ethanone (1353988-94-9) represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with its potential applications in drug discovery, make it a compound of significant interest to researchers across multiple disciplines. As scientific understanding evolves and new technologies emerge, we can anticipate continued exploration of this molecule's capabilities and contributions to advancing human health through innovative therapeutic approaches.